Cas no 762288-11-9 (methyl 6-fluoro-2-methyl-1H-indole-3-carboxylate)

• Product Name: methyl 6-fluoro-2-methyl-1H-indole-3-carboxylate
• CAS No: 762288-11-9
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 1117300
• PubChem ID: 58771130
• Update Time: 2025-06-25

methyl 6-fluoro-2-methyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-methyl-1H-Indole-3-carboxylic acid methyl ester
• methyl 6-fluoro-2-methyl-1H-indole-3-carboxylate
• 762288-11-9
• JMOFMSOTXNXYGX-UHFFFAOYSA-N
• 6-fluoro-3-methoxycarbonyl-2-methylindole
• SCHEMBL3004096
• starbld0042523
• DB-213853

• Inchi： 1S/C11H10FNO2/c1-6-10(11(14)15-2)8-4-3-7(12)5-9(8)13-6/h3-5,13H,1-2H3
• InChI Key： JMOFMSOTXNXYGX-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C(=O)OC)=C(C)NC=2C=1

Computed Properties

• Exact Mass: 207.06955672g/mol
• Monoisotopic Mass: 207.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on methyl 6-fluoro-2-methyl-1H-indole-3-carboxylate

Methyl 6-fluoro-2-methyl-1H-indole-3-carboxylate (CAS No. 762288-11-9)

Methyl 6-fluoro-2-methyl-1H-indole-3-carboxylate, identified by the CAS registry number 762288-11-9, is a fluorinated indole derivative with significant potential in various fields of chemical research and application. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule consists of a fluorinated indole ring system, which is a common scaffold in medicinal chemistry, coupled with a methyl ester group at the 3-position and a methyl substituent at the 2-position. These structural elements contribute to its stability, bioavailability, and reactivity, making it a valuable compound for further exploration.

The synthesis of methyl 6-fluoro-2-methyl-1H-indole-3-carboxylate involves a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, aligning with the growing demand for sustainable chemical processes in the pharmaceutical and agrochemical industries.

One of the most notable applications of methyl 6-fluoro-2-methyl-1H-indole-3-carboxylate lies in its role as an intermediate in drug discovery. The indole ring system is known for its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and kinases. Recent studies have demonstrated that this compound exhibits potent activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its fluorinated nature enhances its lipophilicity and metabolic stability, which are critical properties for drug candidates.

Another area where methyl 6-fluoro-2-methyl-1H-indole-3-carboxylate has shown promise is in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its investigation as a building block for metal-organic frameworks (MOFs) and other advanced materials. These materials have applications in gas storage, catalysis, and sensing technologies. Recent research has highlighted the compound's role in constructing highly porous MOFs with exceptional surface areas, which could revolutionize energy storage systems.

In terms of environmental impact, methyl 6-fluoro-2-methyl-1H-indole-3-carboxylate has been studied for its biodegradability and toxicity profiles. Initial assessments indicate that the compound exhibits low acute toxicity to aquatic organisms, which is a positive attribute for its potential use in agricultural or industrial settings. However, further long-term studies are required to fully understand its environmental fate and risks.

The development of methyl 6-fluoro-2-methyl-1H-indole-3-carboxylate also underscores the importance of fluorine chemistry in modern drug design. Fluorine atoms are known to enhance the pharmacokinetic properties of molecules by improving their absorption, distribution, metabolism, and excretion (ADME) profiles. This compound serves as a prime example of how strategic fluorination can be leveraged to optimize drug candidates for therapeutic applications.

Looking ahead, methyl 6-fluoro-2-methyl-1H-indole-3-carboxylate presents numerous opportunities for further research and development. Its structural versatility makes it a valuable starting material for exploring new chemical entities with diverse biological activities. As advancements in synthetic methodology continue to evolve, the synthesis and application of this compound are expected to expand into new frontiers.

In conclusion, methyl 6-fluoro-2-methyl-H-indole-carboxylate (CAS No. 762288) is a multifaceted compound with significant potential across various scientific disciplines. Its unique properties, combined with recent breakthroughs in synthesis and application techniques, position it as a key player in future innovations within medicinal chemistry, materials science, and beyond.